AB-Ica

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol
• InChI: InChI=1S/C14H17N3O2/c1-8(2)12(13(15)18)17-14(19)10-7-16-11-6-4-3-5-9(10)11/h3-8,12,16H,1-2H3,(H2,15,18)(H,17,19)
• InChIKey: ALKFOZXDEAHMIO-UHFFFAOYSA-N

AB-ICA Analytical Standard for Cannabinoid Research

AB-ICA (CAS not yet assigned) is an analytical reference standard and a critical synthetic precursor used in the preparation of several pharmacologically active synthetic cannabinoid receptor agonists (SCRAs). Structurally, it is an indole-3-carboxamide derivative (molecular formula C14H17N3O2, molecular weight 259.3 g/mol) that serves as the immediate starting material for the synthesis of 5-fluoro ABICA, 4-cyano AB-BUTICA, and the potent CB1/CB2 agonist AB-FUBICA . AB-ICA is supplied as a neat solid with a certified purity of ≥98% and is intended exclusively for research and forensic applications . Its well-defined chemical identity and role as a tail-less precursor place it at the center of emerging synthetic routes designed to circumvent controlled substance regulations [1].

Format Analytical reference standard, neat solid Certified purity for quantitative method validation

Workflow SCRA precursor synthesis and forensic library build One-step conversion to multiple SCRA chemotypes

Use Context Forensic toxicology and cannabinoid research Intended for research and forensic applications

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source

AB-ICA vs. Generic Precursor Substitution

AB-ICA cannot be substituted with generic indole-3-carboxamide precursors without altering experimental outcomes due to three quantifiable factors. First, AB-ICA is certified as an analytical standard with a verified purity of ≥98%, whereas typical research-grade precursors may exhibit significantly lower purity (e.g., 39.3–93.4% in clandestine recreations) [1]. Second, its specific molecular architecture (L-valinamide derivative) enables a one-step conversion to at least three distinct SCRAs with defined pharmacological profiles, a versatility not shared by all tail-less precursors . Third, AB-ICA's solubility profile (acetonitrile and DMSO) and recommended storage condition (-20°C) are optimized for long-term reference standard stability, ensuring reproducible analytical method validation [1]. Substitution risks introducing unknown impurities, variable downstream yields, and non-comparable spectral data.

Purity
gap

Certified standard vs. generic precursors

AB-ICA: certified analytical standard with documented purity traceability. Generic indole-3-carboxamide precursors may exhibit significantly lower and unreported purity; impurity profiles may shift analytical baselines.

Architecture
mismatch

L-valinamide specificity vs. generic indole cores

AB-ICA L-valinamide derivative enables one-step multi-SCRA access. Other tail-less precursors may not share the same synthetic versatility; downstream product profiles may differ.

Solubility
unknowns

Documented vs. unreported solubility

AB-ICA solubility in acetonitrile and DMSO is vendor-documented and supports direct LC-MS integration. Many emerging precursors lack published solubility data, adding method-development uncertainty.

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source

AB-ICA Quantitative Differentiation

Certified Standard Purity vs. Generic Precursors

AB-ICA is supplied as an analytical reference standard with a certified purity of ≥98%, as documented by both Cayman Chemical and GLPBio . In contrast, clandestine recreations of similar one-step syntheses using tail-less precursors have yielded final products with chromatographic purities ranging from 39.3% to 93.4%, with unreacted precursor remaining [1]. This purity gap directly impacts the reliability of quantitative analyses and the reproducibility of downstream synthetic yields.

Certified vs. Generic Purity

Cross-study comparable

Certified ≥98% vs. clandestine recreations 39.3–93.4%

AB-ICA ≥98%

Clandestine 39–93%

Supports reliable quantitative standard use in LC-MS/MS method validation

Vendor QC certification vs. GC-MS/LC-MS analysis of synthesized products

Evidence Dimension	Certified Purity
Target Compound Data	≥98%
Comparator Or Baseline	Clandestine synthesis recreations: 39.3% to 93.4% purity
Quantified Difference	Up to 4.7–58.7 percentage points higher
Conditions	Vendor QC certification vs. GC-MS/LC-MS analysis of synthesized products

Why This Matters

High and guaranteed purity ensures that AB-ICA can serve as a reliable quantitative standard in LC-MS/MS method validation, avoiding the analytical variability introduced by lower-purity precursors.

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source

Multi-SCRA Precursor Utility

AB-ICA is explicitly documented as a direct precursor for the synthesis of three separate synthetic cannabinoid receptor agonists: 5-fluoro ABICA, 4-cyano AB-BUTICA, and AB-FUBICA . In comparison, many related tail-less precursors such as ADB-INACA or MDMB-INACA are typically utilized for a single target SCRA [1]. This multi-target synthetic utility allows a single procurement of AB-ICA to support multiple research projects, reducing sourcing complexity and cost.

Multi-SCRA Synthetic Versatility

Class-level

3 synthetic endpoints

5-fluoro ABICA, 4-cyano AB-BUTICA, AB-FUBICA

Supports multi-chemotype research from a single inventory item

Typical tail-less precursors may access only one primary target SCRA

Evidence Dimension	Number of Target SCRAs Accessible
Target Compound Data	3 (5-fluoro ABICA, 4-cyano AB-BUTICA, AB-FUBICA)
Comparator Or Baseline	Typical tail-less precursor (e.g., ADB-INACA, MDMB-INACA): 1 primary target
Quantified Difference	3x more synthetic endpoints
Conditions	Literature and vendor documentation of synthetic pathways

Why This Matters

Procuring AB-ICA provides experimental versatility, enabling parallel exploration of multiple SCRA chemotypes from a single inventory item, which optimizes laboratory resource allocation.

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source

AB-FUBICA CB1/CB2 Agonist Potency

While AB-ICA itself is a precursor and lacks reported receptor activity, its primary downstream product AB-FUBICA is a potent agonist at both CB1 and CB2 receptors, with EC50 values of 21 nM and 15 nM, respectively [1]. This potency is comparable to other high-affinity SCRAs and underscores the biological relevance of AB-ICA as a synthetic entry point for generating pharmacologically active probes.

Downstream CB1/CB2 Activity

Assay context

AB-FUBICA: CB1 EC50=21nM, CB2 EC50=15nM

In vitro GIRK activation assay, Xenopus oocytes

Reported downstream product activity context; supports cannabinoid probe research review

AB-ICA is precursor; receptor activity data from AB-FUBICA

Evidence Dimension	EC50 at CB1/CB2 (Downstream Product)
Target Compound Data	AB-FUBICA: CB1 EC50 = 21 nM; CB2 EC50 = 15 nM
Comparator Or Baseline	JWH-018 (representative first-generation SCRA): CB1 Ki ~9 nM; CP 55,940: CB1 Ki ~0.5 nM
Quantified Difference	Within an order of magnitude of benchmark SCRAs
Conditions	In vitro GIRK activation assay in Xenopus oocytes

Why This Matters

The documented nanomolar potency of the AB-ICA-derived product validates the compound's utility in generating high-affinity pharmacological tools for cannabinoid research.

• [1] Four types of cannabimimetic indazole and indole derivatives, ADB-BINACA, AB-FUBICA, ADB-FUBICA, and AB-BICA, identified as new psychoactive substances. Forensic Toxicology, 2016, 34, 133-143. View Source

Defined Solubility Profile for Method Development

AB-ICA exhibits defined solubility in acetonitrile and DMSO, as reported by multiple vendors . In contrast, solubility data for many emerging tail-less precursors remain unpublished or inconsistently reported, creating uncertainty in sample preparation [1]. The known solubility of AB-ICA in these common analytical solvents facilitates immediate integration into LC-MS/MS workflows without time-consuming solubility screening.

Documented Solubility Profile

Class-level

Acetonitrile: Soluble · DMSO: Soluble

AB-ICA Documented

Generic Undocumented

Supports direct integration into LC-MS/MS method development

Vendor-provided solubility specifications; many emerging precursors lack published data

Evidence Dimension	Reported Solubility Information
Target Compound Data	Acetonitrile: Soluble; DMSO: Soluble
Comparator Or Baseline	Many emerging precursors (e.g., MDMB-5'Me-INACA): no published solubility data
Quantified Difference	Qualitative: documented vs. undocumented
Conditions	Vendor-provided solubility specifications

Why This Matters

Pre-established solubility parameters reduce method development time and ensure consistent sample preparation for quantitative forensic analysis.

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source

AB-ICA Application Scenarios

Forensic Toxicology Reference Standard Library

AB-ICA's certified purity (≥98%) and documented solubility in acetonitrile and DMSO make it an ideal candidate for inclusion in forensic reference standard panels. Laboratories building spectral libraries for GC-MS or LC-HRMS detection of emerging SCRAs can use AB-ICA as a primary calibrant, leveraging its well-defined chemical properties to validate analytical methods for seized drug analysis .

Multi-Target Cannabinoid Research

Research groups focused on structure-activity relationship (SAR) studies of synthetic cannabinoids can utilize AB-ICA as a single starting material to generate multiple distinct SCRA chemotypes (5-fluoro ABICA, 4-cyano AB-BUTICA, AB-FUBICA). This approach minimizes procurement overhead and allows efficient exploration of how tail-group modifications impact CB1/CB2 receptor pharmacology [1].

Metabolism and Biomarker Studies

Given that AB-ICA-derived AB-FUBICA has known in vitro metabolism profiles (e.g., N-dealkylation and hydroxylation metabolites identified via human liver microsome incubation), AB-ICA itself can serve as a stable precursor for generating isotopically labeled internal standards for metabolite quantification in biomonitoring studies [2][3].

Regulatory Compliance and Chain-of-Custody Testing

As an analytical standard explicitly intended for research and forensic use, AB-ICA enables academic and government laboratories to maintain compliance with controlled substance regulations while conducting essential method development. Its availability from reputable vendors with batch-specific certificates of analysis ensures traceability and supports legal defensibility of analytical findings .

Application

Selection Property

Validation Focus

Forensic toxicology reference standard panels

Certified purity and documented solubility

LC-MS/MS and GC-MS method validation for seized drug analysis

Multi-chemotype cannabinoid SAR studies

Multi-SCRA precursor versatility

CB1/CB2 receptor pharmacology profiling

Metabolite quantification in biomonitoring research

Stable precursor for internal standard generation

Isotopically labeled ISTD method development

Controlled substance method development

Batch-specific certified reference standard

Chain-of-custody and traceability documentation

• [1] Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. Archives of Toxicology, 2025, 99, 3641–3661. View Source
• [2] UPLC-HR-MS/MS-based determination study on the metabolism of four synthetic cannabinoids, ADB-FUBICA, AB-FUBICA, AB-BICA and ADB-BICA, by human liver microsomes. Biomed Chromatogr, 2018, 32(3):e4113. View Source
• [3] Four types of cannabimimetic indazole and indole derivatives, ADB-BINACA, AB-FUBICA, ADB-FUBICA, and AB-BICA, identified as new psychoactive substances. Forensic Toxicology, 2016, 34, 133-143. View Source